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Compound of Interest

Compound Name:

2-Methyl-2-[3-

(trifluoromethyl)phenyl]propanoic

acid

Cat. No.: B1318812 Get Quote

An In-Depth Technical Guide on 2-Methyl-2-[3-
(trifluoromethyl)phenyl]propanoic Acid
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available scientific and

technical information regarding 2-Methyl-2-[3-(trifluoromethyl)phenyl]propanoic acid.

Extensive literature searches have revealed a significant scarcity of in-depth research on this

specific compound. Much of the available data is confined to patent literature and chemical

supplier information, which often lacks detailed experimental protocols and quantitative

biological data. Therefore, this guide also incorporates information on structurally related

compounds to provide a broader context for its potential properties and applications.

Core Compound Identification
Chemical Name: 2-Methyl-2-[3-(trifluoromethyl)phenyl]propanoic acid CAS Number:

254895-42-6 Molecular Formula: C₁₁H₁₁F₃O₂ Molecular Weight: 232.20 g/mol Appearance:

White powder[1]

Structure:
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Caption: Chemical structure of 2-Methyl-2-[3-(trifluoromethyl)phenyl]propanoic acid.

Synthesis and Manufacturing
Detailed, peer-reviewed synthetic procedures for 2-Methyl-2-[3-
(trifluoromethyl)phenyl]propanoic acid are not readily available in the scientific literature.

However, general methods for the synthesis of arylpropanoic acids can provide a theoretical

framework. One common approach involves the alkylation of an arylacetonitrile followed by

hydrolysis.

A patent for a related compound, 3-(3-trifluoromethylphenyl) propionic acid, describes a

preparation method involving the catalytic hydrogenation of m-trifluoromethyl cinnamic acid

using Pd-C, followed by recrystallization.[2] Another patented process for 2-methyl-2'-

phenylpropionic acid derivatives involves the use of a methyl ester intermediate.[3] It is

plausible that similar strategies could be adapted for the synthesis of the target compound.

Potential Biological and Pharmacological Profile
Direct studies on the biological activity of 2-Methyl-2-[3-(trifluoromethyl)phenyl]propanoic
acid are not present in the accessible scientific literature. However, the broader class of

arylpropanoic acids is well-known for its pharmacological activities, most notably as non-

steroidal anti-inflammatory drugs (NSAIDs).[4][5] The trifluoromethyl group is a common

substituent in medicinal chemistry, known to enhance metabolic stability and cell membrane

permeability.

Based on the activities of structurally similar compounds, potential, yet unproven, biological

activities of 2-Methyl-2-[3-(trifluoromethyl)phenyl]propanoic acid could include:

Anti-inflammatory and Analgesic Effects: A related compound, (2S)-2-[3-

(trifluoromethyl)phenyl]propanoic acid, is suggested to have anti-inflammatory and analgesic

properties.[6]

Anticancer Potential: Preliminary studies on (2S)-2-[3-(trifluoromethyl)phenyl]propanoic acid

indicate it may possess anticancer properties.[6]

Hypolipidemic Activity: Studies on 2-chloro-3-arylpropionic acids have demonstrated

hypolipidemic effects.[7]
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It is important to emphasize that these are speculative activities based on related compounds

and have not been experimentally verified for 2-Methyl-2-[3-
(trifluoromethyl)phenyl]propanoic acid.

Quantitative Data
A thorough search of scientific databases and literature has yielded no specific quantitative

data for 2-Methyl-2-[3-(trifluoromethyl)phenyl]propanoic acid, such as IC₅₀ values, binding

affinities, or pharmacokinetic parameters.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and biological evaluation of 2-
Methyl-2-[3-(trifluoromethyl)phenyl]propanoic acid are not available in published, peer-

reviewed literature. Patent literature, such as CN104693020A for a related compound, provides

a general outline of a synthetic process but lacks the detailed, step-by-step methodology

required for replication in a research setting.[2]

Signaling Pathways and Mechanisms of Action
There is no information available in the scientific literature regarding the specific signaling

pathways or molecular mechanisms of action for 2-Methyl-2-[3-
(trifluoromethyl)phenyl]propanoic acid.

Applications and Future Directions
Given the lack of published research, the primary current application of 2-Methyl-2-[3-
(trifluoromethyl)phenyl]propanoic acid appears to be as a chemical intermediate in the

synthesis of other, potentially more complex and biologically active molecules. For instance, a

related dicarboxylic acid, 2-[3-(trifluoromethyl)phenyl]propanedioate, is used as an intermediate

in the synthesis of the pesticide triflumezopyrim.[8]

Future research is necessary to elucidate the synthesis, chemical properties, and biological

activities of this compound. Should it exhibit interesting pharmacological properties, it could

become a lead compound for the development of new therapeutic agents.

Conclusion
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2-Methyl-2-[3-(trifluoromethyl)phenyl]propanoic acid is a chemical entity with a notable

absence of in-depth scientific investigation. While its structural class suggests potential

pharmacological activities, the lack of empirical data means that its true biological profile

remains unknown. This comprehensive review highlights the significant gaps in the current

knowledge and underscores the need for foundational research to explore the potential of this

and other understudied trifluoromethyl-containing compounds. For researchers and drug

development professionals, this compound represents an unexplored area with the potential for

novel discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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